methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride
Overview
Description
Methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride (MDFPB-HCl) is a novel small molecule inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH). MDFPB-HCl has been used in a variety of scientific research applications, including cell biology, biochemistry, and molecular biology. The compound has also been used in drug discovery and development, as a tool to investigate the mechanism of action of DHODH inhibitors. The purpose of
Scientific Research Applications
Methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride has been used in a variety of scientific research applications, including cell biology, biochemistry, and molecular biology. It has been used to study the mechanism of action of DHODH inhibitors and to investigate the role of DHODH in cell proliferation and differentiation. In addition, methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride has been used to study the effects of inhibitors on the metabolism of pyrimidine nucleotides and to investigate the role of DHODH in apoptosis.
Mechanism of Action
Methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride is an inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is an enzyme that catalyzes the oxidation of dihydroorotate to orotate, which is a precursor for the synthesis of pyrimidine nucleotides. methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride binds to the active site of DHODH, preventing the enzyme from catalyzing the oxidation reaction.
Biochemical and Physiological Effects
methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride has been shown to inhibit the production of pyrimidine nucleotides, which are essential for DNA and RNA synthesis. Inhibition of DHODH by methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride has also been shown to result in decreased cell proliferation and increased apoptosis. In addition, methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride has been shown to reduce the levels of reactive oxygen species (ROS) in cells, suggesting a possible role in antioxidant activity.
Advantages and Limitations for Lab Experiments
Methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride is a potent and specific inhibitor of DHODH, making it an ideal tool for investigating the role of DHODH in various biological processes. However, it is important to note that methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride is not cell-permeable, meaning that it must be added to the cell culture medium in order to be effective. In addition, methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride is not stable in solution and must be stored at -20°C to ensure its effectiveness.
Future Directions
The potential applications of methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride are vast, and there are many potential future directions for research. These include further investigation into the role of DHODH in cell proliferation and differentiation, as well as the development of new inhibitors of DHODH. Additionally, further research into the role of methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride in modulating ROS levels and its potential antioxidant activity could be explored. Finally, studies into the potential therapeutic applications of methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride, such as its potential use in cancer therapy, could be carried out.
Synthesis Methods
Methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride is synthesized by the reaction of methyl 2,3-difluoro-4-bromobenzoate (MDFBB) with piperazine in the presence of a base, such as sodium hydroxide. The reaction is carried out in a solvent such as dichloromethane. The product is then purified by recrystallization from dichloromethane. The overall yield of the reaction is typically in the range of 60-70%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride involves the reaction of 2,3-difluoro-4-(piperazin-1-yl)benzoic acid with methanol and hydrochloric acid to form the methyl ester hydrochloride salt.", "Starting Materials": [ "2,3-difluoro-4-(piperazin-1-yl)benzoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 2,3-difluoro-4-(piperazin-1-yl)benzoic acid in methanol.", "Step 2: Add hydrochloric acid to the solution and stir for several hours at room temperature.", "Step 3: Filter the resulting precipitate and wash with cold methanol.", "Step 4: Dry the product under vacuum to obtain methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride." ] } | |
CAS RN |
2742659-95-4 |
Product Name |
methyl 2,3-difluoro-4-(piperazin-1-yl)benzoate hydrochloride |
Molecular Formula |
C12H15ClF2N2O2 |
Molecular Weight |
292.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
